Cas no 634162-56-4 (4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate)

• Product Name: 4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate
• CAS No: 634162-56-4
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 5437219
• Update Time: 2025-06-23

4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• VJPUBUMKVNFBSP-UHFFFAOYSA-N
• 4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate

• Inchi： 1S/C18H18O2/c1-13(2)12-18(19)20-17-10-8-16(9-11-17)15-6-4-14(3)5-7-15/h4-12H,1-3H3
• InChI Key： VJPUBUMKVNFBSP-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C2=CC=C(C)C=C2)C=C1)(=O)/C=C(\C)/C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate

Chemical Profile of 4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate (CAS No. 634162-56-4)

4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate, identified by its Chemical Abstracts Service (CAS) number 634162-56-4, is a specialized organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This biphenyl derivative features a unique structural motif, combining a phenyl ring system with an ester functional group, which makes it a promising candidate for further exploration in various chemical applications.

The molecular structure of this compound consists of a central biphenyl core substituted with a methyl group at the 4' position and an ester linkage connected to a 3-methylbut-2-enoyl moiety. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it potentially useful as an intermediate in the synthesis of more complex organic compounds. The presence of both aromatic and alkenyl functionalities allows for diverse chemical transformations, including condensation reactions, hydrogenation, and coupling processes.

In recent years, the study of biphenyl derivatives has seen significant advancements, particularly in their application as building blocks for drug discovery and materials science. The 4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate structure has been investigated for its potential role in developing novel therapeutic agents. Its aromatic system can interact with biological targets through π-stacking interactions, while the ester group provides a site for further functionalization. Such characteristics make it an attractive scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The biphenyl core can participate in Suzuki-Miyaura or Heck couplings, enabling the construction of larger and more intricate molecular frameworks. Additionally, the alkenyl group offers opportunities for polymerization or further addition reactions, expanding the compound's versatility in material science applications. Researchers have explored its use in generating polymers with specific optical or electronic properties, which could be beneficial in the development of advanced coatings or conductive materials.

The pharmaceutical industry has also shown interest in 4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate due to its structural similarity to known bioactive molecules. Computational studies have suggested that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in metabolic pathways. For instance, modifications to the ester group could lead to derivatives with potential anti-inflammatory or antioxidant activities. Furthermore, the biphenyl moiety is commonly found in drugs targeting neurological disorders, highlighting its biological relevance. While extensive clinical trials are still required to validate these hypotheses, preliminary data from in vitro assays indicate promising avenues for further investigation.

The synthesis of 4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by esterification and subsequent functional group modifications. Advances in catalytic systems have enabled more efficient and sustainable production methods, reducing reliance on hazardous reagents. Green chemistry principles have been increasingly applied to these processes, emphasizing minimal waste generation and energy efficiency. Such innovations not only improve the scalability of production but also align with global efforts to promote environmentally responsible chemical manufacturing.

From a materials science perspective, the unique electronic properties of this compound make it suitable for applications in organic electronics. For example, it could serve as a precursor for light-emitting diodes (LEDs) or photovoltaic cells due to its ability to form stable conjugated systems. Researchers have experimented with incorporating 4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate into polymer blends to enhance charge transport properties. These studies underscore the compound's potential beyond traditional pharmaceuticals and into emerging fields such as nanotechnology and renewable energy.

The future direction of research on CAS No. 634162-56-4 is likely to focus on expanding its applications through innovative synthetic strategies and interdisciplinary collaborations. By integrating insights from computational chemistry, medicinal chemistry, and materials science, scientists can unlock new possibilities for this versatile molecule. As computational power increases and machine learning models become more sophisticated, virtual screening methods will play a larger role in identifying promising derivatives for experimental validation. This synergy between theory and practice promises to accelerate the development of novel compounds with tailored functionalities.

In conclusion,4'-methyl-1,1'-biphenyl-4-yl 3-methylbut-2-enoate represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug design、material development，and industrial applications。As research progresses，this compound is expected to contribute significantly to advancements in synthetic chemistry，pharmaceutical science，and materials engineering，driving progress toward solving complex global challenges through chemical innovation。